Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester

• CAS RN: 150671-57-1
• Molecular Formula: C9H18N2O2S
• Molecular Weight: 218.32 g/mol
• IUPAC Name: methyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]propanimidothioate
• InChI: InChI=1S/C9H18N2O2S/c1-9(2,3)13-8(12)11-6-5-7(10)14-4/h10H,5-6H2,1-4H3,(H,11,12)
• InChI Key: LHGLCFBIVPQCJL-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCCC(=N)SC
• synonyms: Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester

Description

Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, also known as Methyl 3-(N,N-dimethylcarbamoyl)thiopropanimidate, is a chemical compound with the molecular formula C10H19N3O3S. It is a white crystalline powder that is commonly used in scientific research for its various applications.

Mechanism Of Action

The mechanism of action of Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester has various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages And Limitations For Lab Experiments

One advantage of using Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester in lab experiments is its versatility. It can be used in a variety of experiments and can be easily synthesized. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are many future directions for research on Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester. Some possible areas of research include studying its effects on different types of cells and tissues, investigating its potential as a therapeutic agent for various diseases, and exploring its use in the development of new drugs. Additionally, further research is needed to fully understand its mechanism of action and to determine its safety profile.

Synthesis Methods

Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester can be synthesized through a multi-step process. Firstly, N,N-dimethylcarbamoyl chloride reacts with thiourea to form N,N-dimethylthiourea. Next, the N,N-dimethylthiourea is reacted with methyl 3-bromopropionate to form Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester 3-(N,N-dimethylthiocarbamoyl)propanoate. Finally, the Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester 3-(N,N-dimethylthiocarbamoyl)propanoate is reacted with sodium hydroxide to form Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester.

Scientific Research Applications

Propanimidothioic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester has various scientific research applications. It is commonly used as a reagent in the synthesis of various compounds. It is also used in the development of new drugs and as a tool for studying biochemical and physiological processes.